molecular formula C9H11BrFN B13227480 1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine

1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine

Cat. No.: B13227480
M. Wt: 232.09 g/mol
InChI Key: FHRYNRALQRWZIF-UHFFFAOYSA-N
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Description

1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine is a fluorinated arylalkylamine derivative characterized by a bromo substituent at the 2-position and a methyl group at the 4-position on the benzene ring, with a fluoroethylamine side chain. This compound’s structural features—electron-withdrawing bromo, electron-donating methyl, and fluorine—impart unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications.

Properties

Molecular Formula

C9H11BrFN

Molecular Weight

232.09 g/mol

IUPAC Name

1-(2-bromo-4-methylphenyl)-2-fluoroethanamine

InChI

InChI=1S/C9H11BrFN/c1-6-2-3-7(8(10)4-6)9(12)5-11/h2-4,9H,5,12H2,1H3

InChI Key

FHRYNRALQRWZIF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C(CF)N)Br

Origin of Product

United States

Preparation Methods

The synthesis of 1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine typically involves several steps, starting from commercially available precursors. One common synthetic route involves the bromination of 4-methylacetophenone to yield 2-bromo-4-methylacetophenone. This intermediate is then subjected to a nucleophilic substitution reaction with a fluorinating agent to introduce the fluorine atom. The final step involves the reductive amination of the resulting compound to form the desired ethanamine derivative. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to improve yield and selectivity.

Chemical Reactions Analysis

1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the compound into alcohols or amines.

    Substitution: Nucleophilic substitution reactions can replace the bromine or fluorine atoms with other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as sodium azide. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine has several scientific research applications:

    Chemistry: It serves as a building block for the synthesis of more complex molecules.

    Biology: The compound is used in studies to understand its biological activity and potential therapeutic effects.

    Medicine: It is investigated for its potential use in developing new drugs, particularly in the treatment of neurological disorders.

    Industry: The compound is utilized in the production of agrochemicals and fine chemicals, where its unique properties are leveraged to create more effective products.

Mechanism of Action

The mechanism of action of 1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations:

Positional Isomerism: The target compound and its 4-bromo-2-methyl isomer (from ) share identical molecular formulas but differ in bromo/methyl positions.

Electronic Effects : Bromine’s electron-withdrawing nature (para to methyl in the target compound) may stabilize the aromatic ring, while fluorine on the ethylamine chain influences hydrogen-bonding capacity and metabolic stability .

Amine Substitution : The tertiary amine in 1-(4-bromophenyl)-2-fluoroethylamine () exhibits reduced nucleophilicity compared to the primary amine in the target compound, impacting its reactivity in alkylation or acylation reactions .

Physicochemical Properties

  • Solubility : Fluorine and bromine increase hydrophobicity, but the primary amine group in the target compound may improve aqueous solubility compared to tertiary analogs (e.g., ) .
  • Stability: Bromine’s susceptibility to nucleophilic aromatic substitution (e.g., in ’s 2-bromo-4'-methoxyacetophenone) suggests the target compound’s 2-bromo substituent may be less reactive than para-bromo analogs due to steric protection from the methyl group .

Biological Activity

1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and agricultural chemistry. This article explores its biological activity, including mechanisms of action, efficacy in various applications, and relevant case studies.

  • IUPAC Name : 1-(2-bromo-4-methylphenyl)-2-fluoroethan-1-amine
  • Molecular Formula : C9H10BrF
  • Molecular Weight : 227.08 g/mol

The biological activity of this compound can be attributed to its structural features, which allow it to interact with various biological targets. The presence of bromine and fluorine atoms enhances its lipophilicity and stability, enabling it to penetrate biological membranes effectively.

Pharmacological Activity

1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine has shown promise in several pharmacological studies:

  • Antitumor Activity : In vitro studies indicate that this compound may inhibit the growth of certain cancer cell lines. For example, it has been tested against renal cell carcinoma models, demonstrating a reduction in tumor size and mRNA levels of key oncogenes such as HIF-2α .

Agricultural Applications

The compound exhibits significant fungicidal properties, making it a candidate for agricultural use. Research indicates that it has a higher fungicidal activity compared to similar compounds, particularly against phytopathogens affecting crops like wheat and cotton .

Case Study: Antitumor Effects

A study involving xenograft models demonstrated that treatment with 1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine resulted in:

  • Dosage Levels : Administered at 10 mg/kg, 30 mg/kg, and 100 mg/kg.
  • Results : Significant reduction in tumor growth and downregulation of HIF-2α-regulated genes were observed .

Case Study: Fungicidal Activity

In agricultural settings, the compound was tested against various fungal pathogens:

  • Pathogens Tested : Gaeumannomyces graminis and Botrytis cinerea.
  • Efficacy : The compound showed an EC50 value lower than that of traditional fungicides, indicating superior effectiveness at lower concentrations .

Data Summary

The following table summarizes key findings from various studies on the biological activity of 1-(2-Bromo-4-methylphenyl)-2-fluoroethan-1-amine:

Study FocusPathogen/Cancer TypeDosage (mg/kg)EC50 (mg/L)Observations
AntitumorRenal Cell Carcinoma10 - 100Not specifiedTumor size reduction observed
FungicidalGaeumannomyces graminisVaries30.35High efficacy against fungal growth
FungicidalBotrytis cinereaVariesLower than traditional fungicidesEffective at low concentrations

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